Cas no 2413846-30-5 (rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis)
rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis Chemical and Physical Properties
Names and Identifiers
-
- 2413846-30-5
- EN300-26620846
- Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride
- rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride
- rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis
-
- MDL: MFCD32663311
- Inchi: 1S/C9H15NO3.ClH/c1-12-8(11)9-6-10-5-7(9)3-2-4-13-9;/h7,10H,2-6H2,1H3;1H/t7-,9+;/m1./s1
- InChI Key: XBVVFENQGBOPSH-JXLXBRSFSA-N
- SMILES: Cl.O1CCC[C@@H]2CNC[C@]12C(=O)OC
Computed Properties
- Exact Mass: 221.0818711g/mol
- Monoisotopic Mass: 221.0818711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6Ų
rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26620846-1g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 1g |
$1557.0 | 2023-09-12 | |
| Enamine | EN300-26620846-5g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 5g |
$4517.0 | 2023-09-12 | |
| Enamine | EN300-26620846-10g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 10g |
$6697.0 | 2023-09-12 | |
| Enamine | EN300-26620846-0.05g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 0.05g |
$361.0 | 2023-09-12 | |
| Enamine | EN300-26620846-0.1g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 0.1g |
$539.0 | 2023-09-12 | |
| Enamine | EN300-26620846-0.25g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 0.25g |
$770.0 | 2023-09-12 | |
| Enamine | EN300-26620846-0.5g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 0.5g |
$1214.0 | 2023-09-12 | |
| Enamine | EN300-26620846-1.0g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 1g |
$1557.0 | 2023-05-30 | |
| Enamine | EN300-26620846-2.5g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 2.5g |
$3051.0 | 2023-09-12 | |
| Enamine | EN300-26620846-5.0g |
rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis |
2413846-30-5 | 95% | 5g |
$4517.0 | 2023-05-30 |
rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis
Comprehensive Overview of rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis (CAS No. 2413846-30-5)
The compound rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride, cis (CAS No. 2413846-30-5) is a stereospecific derivative of a fused pyranopyrrole scaffold, which has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique structural features, including the octahydropyrano[2,3-c]pyrrole core and methyl carboxylate moiety, make it a versatile intermediate for drug discovery. The cis configuration and hydrochloride salt form enhance its stability and solubility, critical for formulation development. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.
In recent years, the demand for chiral building blocks like rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride has surged due to their role in asymmetric synthesis. The compound’s stereochemical purity (emphasized by the 4aR,7aR descriptor) is crucial for achieving high enantioselectivity in catalytic reactions. This aligns with the pharmaceutical industry’s focus on green chemistry and atom economy, as highlighted by frequent searches for "sustainable chiral synthesis" and "stereoselective catalysis" in scientific databases. Its pyranopyrrole skeleton also resonates with trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.
The physicochemical properties of CAS No. 2413846-30-5, such as its logP and hydrogen bonding capacity, have been computationally modeled to predict bioavailability—a key concern for researchers querying "ADME prediction tools" or "prodrug optimization". The hydrochloride salt form improves its crystallinity, a feature often discussed in forums on "salt selection for APIs". Additionally, the octahydropyrano[2,3-c]pyrrole motif shares structural similarities with natural alkaloids, sparking interest in its potential as a bioactive scaffold for antimicrobial or anti-inflammatory applications, as reflected in rising searches for "privileged structures in medicinal chemistry".
From a synthetic perspective, the preparation of rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride involves multi-step sequences, including cyclization and stereocontrol strategies. These methods are frequently compared to "flow chemistry protocols" or "enzymatic resolution techniques" in peer-reviewed literature. The compound’s cis configuration is particularly noteworthy, as it often correlates with enhanced target binding affinity—a point underscored by queries like "impact of stereochemistry on drug efficacy". Analytical characterization via NMR, HPLC, and X-ray crystallography ensures batch-to-batch reproducibility, addressing industry concerns about "quality control in chiral intermediates".
Looking ahead, rac-methyl (4aR,7aR)-octahydropyrano[2,3-c]pyrrole-7a-carboxylate hydrochloride exemplifies the convergence of computational design and experimental validation. Its applications extend to peptide mimetics and allosteric modulator development, areas frequently explored in AI-powered molecular docking studies. As the scientific community prioritizes "hit-to-lead optimization" and "scaffold hopping", this compound’s modularity positions it as a valuable asset for next-generation therapeutics. Its profile meets both regulatory standards and the evolving needs of precision medicine, making it a subject of enduring relevance in chemical and pharmacological research.
2413846-30-5 (rac-methyl (4aR,7aR)-octahydropyrano2,3-cpyrrole-7a-carboxylate hydrochloride, cis) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)